N-(1'-(2-oxotetrahydrofuran-3-yl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide

• IUPAC Name: N-[1-[1-(2-oxooxolan-3-yl)piperidin-4-yl]piperidin-4-yl]-N-[5-(trifluoromethyl)pyridin-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C27H37F3N4O3/c28-27(29,30)20-6-7-24(31-18-20)34(25(35)19-4-2-1-3-5-19)22-10-13-32(14-11-22)21-8-15-33(16-9-21)23-12-17-37-26(23)36/h6-7,18-19,21-23H,1-5,8-17H2
• InChI Key: JWZQFYUVFPTACR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N(C2CCN(CC2)C3CCN(CC3)C4CCOC4=O)C5=NC=C(C=C5)C(F)(F)F
• Molecular Formula: C27H37F3N4O3
• Molecular Weight: 522.6 g/mol

Description

N-(1'-(2-oxotetrahydrofuran-3-yl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C27H37F3N4O3 and its molecular weight is 522.613. The purity is usually 95%.
BenchChem offers high-quality N-(1'-(2-oxotetrahydrofuran-3-yl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1'-(2-oxotetrahydrofuran-3-yl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

N-(1'-(2-oxotetrahydrofuran-3-yl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide is involved in complex chemical syntheses and has properties that make it significant in medicinal chemistry. For instance, its derivatives have been synthesized through reactions involving various compounds and studied for their non-linear optical (NLO) properties and molecular docking, which are crucial for drug design and materials science (Jayarajan et al., 2019).

Anticancer and Biological Activities

Some derivatives of this compound have shown promising results in anticancer activities. In particular, studies have evaluated the effects of related compounds on various cancer cell lines, demonstrating significant inhibitory activities. These findings highlight the potential of such compounds in cancer therapy (Al-Majid et al., 2019).

Neuroinflammation Imaging

Research has also explored the use of specific derivatives for imaging neuroinflammation in the brain. For example, a PET radiotracer specific for a microglia-specific marker was developed using a related compound. This application is significant for understanding neuroinflammation in various neuropsychiatric disorders, providing a noninvasive tool for in vivo imaging (Horti et al., 2019).

Catalytic and Synthetic Applications

This chemical framework is utilized in catalytic processes to synthesize various heterocyclic compounds. Its derivatives play a role in reactions leading to the formation of compounds like tetrahydropyridines, which are valuable in medicinal chemistry. These synthetic applications demonstrate the versatility and importance of the compound in organic synthesis (Brown et al., 1993).